Cas no 29363-97-1 (5-Isoxazolecarboxylic acid, 3-(4-chlorophenyl)-, ethyl ester)

• Product Name: 5-Isoxazolecarboxylic acid, 3-(4-chlorophenyl)-, ethyl ester
• CAS No: 29363-97-1
• MF: C₁₂H₁₀ClNO₃
• MW: 251.665702342987
• CID: 1438619
• PubChem ID: 776507
• Update Time: 2025-04-20

5-Isoxazolecarboxylic acid, 3-(4-chlorophenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarboxylic acid, 3-(4-chlorophenyl)-, ethyl ester
• ethyl 3-(4-chlorophenyl)-1,2-oxazole-5-carboxylate
• SCHEMBL2180427
• HMS1370K19
• HMJZECLYUKCVRS-UHFFFAOYSA-N
• CHEMBL4539306
• 5-(4-Chloro-phenyl)-isoxazole-3-carboxylic ac id ethyl ester
• AKOS000670496
• STL329410
• DA-07256
• ethyl 3-(4-chlorophenyl)isoxazole-5-carboxylate
• EU-0070877
• ChemDiv2_000591
• 29363-97-1

• Inchi： 1S/C12H10ClNO3/c1-2-16-12(15)11-7-10(14-17-11)8-3-5-9(13)6-4-8/h3-7H,2H2,1H3
• InChI Key： HMJZECLYUKCVRS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=C(C(=O)OCC)ON=1

Computed Properties

• Exact Mass: 251.035
• Monoisotopic Mass: 251.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.33